Cas no 1254058-26-8 (tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate)
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL N-(4-AMINO-1-METHYLCYCLOHEXYL)CARBAMATE
- tert-butyl (4-amino-1-methylcyclohexyl)carbamate
- Carbamic acid,N-(4-amino-1-methylcyclohexyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate
- trans-N1-Boc-1-methylcyclohexane-1,4-diamine
- tert-butyl N-[(1r,4r)-4-amino-1-methylcyclohexyl]carbamate
- N1-Boc-1-methylcyclohexane-1,4-diamine
- PS-15565
- CS-0058269
- SCHEMBL13485263
- CS-0047933
- EN300-764082
- Carbamic acid, N-(4-amino-1-methylcyclohexyl)-, 1,1-dimethylethyl ester
- tert-butyl N-[(1s,4s)-4-amino-1-methylcyclohexyl]carbamate
- DB-221920
- MFCD30333484
- trans-4-Amino-1-(boc-amino)-1-methylcyclohexane
- AT32877
- P17952
- t-Butyl N-[trans-4-amino-1-methylcyclohexyl]carbamate
- SCHEMBL13485258
- 1254058-26-8
- Carbamic acid, (cis-4-amino-1-methylcyclohexyl)-, 1,1-dimethylethylester
- 412293-48-2
- t-Butyl (4-amino-1-methylcyclohexyl)carbamate
- tert-butyl(4-amino-1-methylcyclohexyl)carbamate
- 412293-46-0
- MFCD28533247
- CS-0047946
- DTXSID001152038
- tert-Butyl N-[trans-4-amino-1-methylcyclohexyl]carbamate
- tert-Butyl (trans-4-amino-1-methylcyclohexyl)carbamate
- cis-4-Amino-1-(boc-amino)-1-methylcyclohexane
- NCOAYDYNUYRLJH-UHFFFAOYSA-N
- SCHEMBL10127311
- SY343471
- P17951
- tert-Butyl N-[cis-4-amino-1-methylcyclohexyl]carbamate
- tert-butyl trans-N-(4-amino-1-methyl-cyclohexyl)carbamate
- SY343403
- Carbamic acid, (trans-4-amino-1-methylcyclohexyl)-, 1,1-dimethylethylester
- AS-83715
-
- MDL: MFCD28533247
- Inchi: 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(4)7-5-9(13)6-8-12/h9H,5-8,13H2,1-4H3,(H,14,15)
- InChI Key: NCOAYDYNUYRLJH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1(C)CCC(N)CC1
Computed Properties
- Exact Mass: 228.183778013g/mol
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Color/Form: NA
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301690-1g |
tert-butyl (4-amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 95% | 1g |
$818 | 2021-06-15 | |
| abcr | AB533970-250 mg |
t-Butyl (4-amino-1-methylcyclohexyl)carbamate; . |
1254058-26-8 | 250MG |
€500.50 | 2022-03-01 | ||
| abcr | AB533970-1 g |
t-Butyl (4-amino-1-methylcyclohexyl)carbamate; . |
1254058-26-8 | 1g |
€967.00 | 2022-03-01 | ||
| TRC | B693140-2.5mg |
tert-Butyl N-(4-Amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 2.5mg |
$ 133.00 | 2023-04-18 | ||
| TRC | B693140-5mg |
tert-Butyl N-(4-Amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 5mg |
$ 242.00 | 2023-04-18 | ||
| TRC | B693140-10mg |
tert-Butyl N-(4-Amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 10mg |
$ 448.00 | 2023-04-18 | ||
| TRC | B693140-25mg |
tert-Butyl N-(4-Amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 25mg |
$ 1005.00 | 2023-04-18 | ||
| Chemenu | CM301690-100mg |
tert-butyl (4-amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 95% | 100mg |
$1123 | 2023-02-03 | |
| Chemenu | CM301690-250mg |
tert-butyl (4-amino-1-methylcyclohexyl)carbamate |
1254058-26-8 | 95% | 250mg |
$1684 | 2023-02-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8141-100MG |
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate |
1254058-26-8 | 95% | 100MG |
¥ 2,527.00 | 2023-03-31 |
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate (CAS No. 1254058-26-8): A Comprehensive Overview
tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate (CAS No. 1254058-26-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 4-amino-1-methylcyclohexylamine, is a valuable intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an essential component in the development of novel therapeutic agents.
The tert-butyl protecting group in tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate provides stability and protection to the amino group, allowing for selective functionalization and modification during synthetic processes. This characteristic is particularly important in the synthesis of complex molecules where multiple reactive sites need to be controlled. The cyclohexyl ring, with its methyl substitution, adds conformational flexibility and hydrophobicity, which can influence the pharmacokinetic and pharmacodynamic properties of the final product.
Recent advancements in medicinal chemistry have highlighted the potential of tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate in the development of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific protein-protein interactions and enzyme activities makes these derivatives promising candidates for therapeutic intervention.
In the context of cancer research, tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate has been explored as a scaffold for designing small molecules that can inhibit key signaling pathways involved in tumor growth and metastasis. One notable example is its use in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These inhibitors have shown promising results in preclinical studies, demonstrating significant antitumor activity and improved patient outcomes.
Beyond its applications in drug discovery, tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate has also found utility in the synthesis of advanced materials and polymers. Its reactivity and functional group compatibility make it an attractive building block for creating materials with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in fields ranging from biomedical devices to environmental remediation.
The synthesis of tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate typically involves a multi-step process that begins with the formation of the cyclohexylamine derivative followed by protection with the tert-butyl group. Various synthetic strategies have been developed to optimize yield and purity, including catalytic hydrogenation, nucleophilic substitution, and coupling reactions. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.
In conclusion, tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate (CAS No. 1254058-26-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical properties and structural features make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on various scientific disciplines.
1254058-26-8 (tert-butyl N-(4-amino-1-methyl-cyclohexyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)